![molecular formula C16H15FN6O2S2 B2447844 N-(2-(2-(2-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-1-methyl-1H-imidazole-4-sulfonamide CAS No. 1448077-18-6](/img/structure/B2447844.png)
N-(2-(2-(2-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-1-methyl-1H-imidazole-4-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-(2-(2-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-1-methyl-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C16H15FN6O2S2 and its molecular weight is 406.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Activity
- A study has synthesized novel derivatives similar to the compound , demonstrating moderate antibacterial activity against both gram-positive and gram-negative bacterial strains (Darekar et al., 2020).
Antioxidant and Anticancer Properties
- Research on structurally similar compounds has investigated their in vitro antioxidant properties and anticancer activities, particularly their cytotoxic effects on hepatocellular carcinoma cell lines (Sunil et al., 2010).
Synthesis and Structural Characterization
- Studies have focused on the synthesis methods of related compounds and their structural characterization, which is crucial for understanding their potential applications (Rozentsveig et al., 2013).
Antimicrobial Activity
- Several studies have synthesized and evaluated the antimicrobial activity of compounds structurally related to the one , highlighting their potential as antibacterial agents (Bărbuceanu et al., 2015).
Anti-inflammatory and Analgesic Properties
- Research has been conducted on derivatives of thiazolo[3,2-b][1,2,4]triazole, a core structure in the compound of interest, assessing their potential as anti-inflammatory and analgesic agents (Toma et al., 2017).
Electrophysiological Activity
- A study has examined the cardiac electrophysiological activity of N-substituted imidazolylbenzamides, which share structural features with the compound , identifying them as potential selective class III agents (Morgan et al., 1990).
Antiproliferative Activity
- Investigations into thiazolo[3,2-b][1,2,4]triazoles have also explored their antiproliferative activity, particularly against cancer cell lines, emphasizing their potential in cancer treatment (Narayana et al., 2010).
Mechanism of Action
Target of Action
Compounds with similar structures, such as thiazolo[3,2-b][1,2,4]triazole derivatives, have been reported to exhibit diverse pharmacological activities . These activities include acting as enzyme inhibitors, which suggests that the compound may interact with specific enzymes in the body .
Mode of Action
The exact mode of action of this compound is currently unknown. It has been suggested that similar compounds may exert their effects through hydrogen bond accepting and donating characteristics, which allow them to make specific interactions with different target receptors .
Biochemical Pathways
Compounds with similar structures have been reported to exhibit anti-inflammatory and analgesic activities . This suggests that the compound may affect pathways related to inflammation and pain perception.
Pharmacokinetics
In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds .
Result of Action
One study reported that a compound at 10 μm showed superior top1 inhibitory activity compared with the powerful natural top1-inhibitor camptothecin . This suggests that the compound may have a significant impact on DNA replication and cell division.
Action Environment
The synthesis of similar compounds has been reported to be achieved with excellent yields via a one-pot catalyst-free procedure at room temperature , suggesting that the compound may be stable under normal environmental conditions.
properties
IUPAC Name |
N-[2-[2-(2-fluorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-1-methylimidazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15FN6O2S2/c1-22-8-14(18-10-22)27(24,25)19-7-6-11-9-26-16-20-15(21-23(11)16)12-4-2-3-5-13(12)17/h2-5,8-10,19H,6-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCMJBLXAJBTDRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=C1)S(=O)(=O)NCCC2=CSC3=NC(=NN23)C4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15FN6O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.